methyl 3-phenyl-1H-pyrazole-5-carboxylate

• IUPAC Name: methyl 3-phenyl-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C11H10N2O2/c1-15-11(14)10-7-9(12-13-10)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13)
• InChI Key: ROXAFVODFXYSFO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NN1)C2=CC=CC=C2
• Molecular Formula: C11H10N2O2
• DSSTOX Substance ID: DTXSID50349390
• Molecular Weight: 202.21 g/mol
• CAS No.: 56426-35-8

Description

Methyl 3-phenyl-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural and Theoretical Studies

The derivative, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, has been extensively studied for its structural and spectral properties. Research shows its synthesis through a combined experimental and theoretical approach, involving NMR, FT-IR spectroscopy, thermo gravimetric analysis, and X-ray diffraction techniques. Theoretical calculations like density functional theory (DFT) have been used for understanding the molecular structure and electronic transitions within these molecules (Viveka et al., 2016).

Synthesis Techniques

Various synthesis techniques for related compounds have been explored. For instance, Methyl 5-Hydroxy-1-Phenyl-1H-Pyrazole-3-Carboxylate was prepared using a one-pot, two-component reaction, demonstrating the synthesis versatility of such compounds (Saeed, Arshad, & Flörke, 2012). Additionally, 3-phenyl-1H-pyrazole derivatives have been synthesized from acetophenone and hydrazine, highlighting their potential as intermediates in producing biologically active compounds (Liu, Xu, & Xiong, 2017).

Application in Molecular Targeted Therapy

The role of 3-phenyl-1H-pyrazole derivatives in cancer molecular targeted therapy is significant. These compounds serve as intermediates for synthesizing small molecule inhibitors that specifically target tumor cells, thereby reducing side effects compared to traditional chemotherapy (Liu, Xu, & Xiong, 2017).

Potential in Optical Nonlinearity

N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates have shown promise in optical nonlinearity studies. These compounds exhibit significant nonlinear optical properties, making them potential candidates for optical limiting applications (Chandrakantha et al., 2013).

Antimicrobial Properties

Some derivatives based on thieno[3,2-c]pyrazole have been synthesized for antimicrobial evaluation. These compounds exhibited moderate to high antimicrobial activity against various microorganisms, indicating their potential as antimicrobial agents (Aly, 2016).

Antiinflammatory and Analgesic Activities

1-phenyl-1H-pyrazole derivatives have been shown to possess antiinflammatory, analgesic, and antipyretic activities. This suggests their potential therapeutic applications in managing inflammation and pain (Menozzi et al., 1990).

Safety and Hazards

Methyl 3-phenyl-1H-pyrazole-5-carboxylate is considered a hazardous chemical according to the 2012 OSHA Hazard Communication Standard. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid contact with eyes, skin, and clothing.

Future Directions

While specific future directions for the study of methyl 3-phenyl-1H-pyrazole-5-carboxylate are not explicitly mentioned in the literature, the wide range of pharmacological activities exhibited by pyrazole derivatives suggests that they may continue to be a focus of research in the fields of medicinal chemistry and drug discovery.

Mechanism of Action

Target of Action

Methyl 3-phenyl-1H-pyrazole-5-carboxylate is a chemical compound with a pyrazole core . Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry . .

Mode of Action

Pyrazoles, in general, are known to exhibit tautomerism . This phenomenon may influence their reactivity, with possible impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety .

Biochemical Pathways

Pyrazoles are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field .

Biochemical Analysis

Biochemical Properties

Methyl 3-phenyl-1H-pyrazole-5-carboxylate plays a crucial role in several biochemical reactions. It interacts with a variety of enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are essential for the metabolism of many drugs and endogenous compounds . The interaction between this compound and these enzymes can influence the metabolic pathways and the overall biochemical environment. Additionally, this compound can bind to specific protein targets, altering their function and leading to various biochemical outcomes.

Cellular Effects

The effects of this compound on cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in certain cell types, this compound can modulate the activity of signaling molecules such as kinases and phosphatases, leading to changes in cell proliferation and apoptosis . Furthermore, this compound can affect the expression of genes involved in metabolic pathways, thereby altering the cellular metabolic profile.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the binding to specific biomolecules, such as enzymes and receptors. This binding can result in the inhibition or activation of enzyme activity, leading to downstream effects on cellular processes . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods . The degradation products may have different biochemical properties, which can lead to changes in the observed effects over time.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit beneficial effects, such as anti-inflammatory or antioxidant activities . At higher doses, it can induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity. The threshold effects observed in these studies highlight the importance of dosage optimization for therapeutic applications.

Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-4-oxo-4-phenyl-but-2-enoic acid methyl ester (12.0 g, 58.2 mmol) in EtOH (30 ml) was added hydrazine monohydrate (2.84 mL, 58.2 mmol) and the mixture was heated at reflux for 5 h. The reaction mixture was cooled to room temperature and filtered in vacuo. The precipitate was washed with EtOH to give the desired product (6.02 g, 51.5% yield): MS (EI) for C11H10N2O2: 203.08 (MH+).